N-{[4-(4-butanoylpiperazin-1-yl)phenyl]carbamothioyl}-3,5-dimethoxybenzamide

• Molecular Formula: C24H30N4O4S
• Molecular Weight: 470.6 g/mol
• IUPAC Name: N-[[4-(4-butanoylpiperazin-1-yl)phenyl]carbamothioyl]-3,5-dimethoxybenzamide
• InChI: InChI=1S/C24H30N4O4S/c1-4-5-22(29)28-12-10-27(11-13-28)19-8-6-18(7-9-19)25-24(33)26-23(30)17-14-20(31-2)16-21(15-17)32-3/h6-9,14-16H,4-5,10-13H2,1-3H3,(H2,25,26,30,33)
• InChI Key: ICUVMDBTTBAZRA-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)N1CCN(CC1)C2=CC=C(C=C2)NC(=S)NC(=O)C3=CC(=CC(=C3)OC)OC

Description

N-{[4-(4-butanoylpiperazin-1-yl)phenyl]carbamothioyl}-3,5-dimethoxybenzamide is a complex organic compound with potential applications in various scientific fields. This compound features a piperazine ring, a phenyl group, and a benzamide moiety, making it a subject of interest for researchers in chemistry, biology, and medicine.

Preparation Methods

Synthetic Routes and Reaction Conditions

Industrial Production Methods

Industrial production methods for this compound are not well-documented. It is likely that the synthesis would involve similar steps to those used in laboratory settings but on a larger scale, with optimizations for yield, purity, and cost-effectiveness.

Chemical Reactions Analysis

Types of Reactions

N-{[4-(4-butanoylpiperazin-1-yl)phenyl]carbamothioyl}-3,5-dimethoxybenzamide can undergo various chemical reactions, including:

Oxidation: The compound may be oxidized under specific conditions, leading to the formation of different oxidation products.

Reduction: Reduction reactions can alter the functional groups within the compound, potentially leading to the formation of amines or alcohols.

Substitution: The compound can participate in substitution reactions, where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., lithium aluminum hydride), and various nucleophiles and electrophiles for substitution reactions. Reaction conditions such as temperature, solvent, and pH play a significant role in determining the outcome of these reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce amines or alcohols.

Scientific Research Applications

Chemistry: The compound can be used as a building block for the synthesis of more complex molecules.

Biology: It may serve as a probe or ligand in biological studies, helping to elucidate the functions of various biomolecules.

Medicine: The compound could be investigated for its potential therapeutic properties, such as anti-inflammatory or anticancer activities.

Industry: It may find applications in the development of new materials or as an intermediate in the synthesis of other valuable compounds

Mechanism of Action

The mechanism by which N-{[4-(4-butanoylpiperazin-1-yl)phenyl]carbamothioyl}-3,5-dimethoxybenzamide exerts its effects is not well-understood. it is likely that the compound interacts with specific molecular targets, such as enzymes or receptors, to modulate biological pathways. Further research is needed to elucidate the exact molecular targets and pathways involved.

Comparison with Similar Compounds

Similar Compounds

N-[4-(4-butanoylpiperazin-1-yl)phenyl]-3,4-dimethoxybenzamide: This compound is structurally similar but lacks the carbamothioyl group, which may result in different chemical and biological properties

N-[4-(4-butanoylpiperazin-1-yl)phenyl]-3,5-dimethoxybenzamide: Another similar compound that differs slightly in its functional groups, potentially leading to variations in reactivity and applications

Uniqueness

N-{[4-(4-butanoylpiperazin-1-yl)phenyl]carbamothioyl}-3,5-dimethoxybenzamide is unique due to its specific combination of functional groups, which may confer distinct chemical reactivity and biological activity